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Compound of Interest

Compound Name:
6-Chloro-1-(4-chlorophenyl)-1-

oxohexane

Cat. No.: B070880 Get Quote

Technical Support Center: 6-Chloro-1-(4-
chlorophenyl)-1-oxohexane
This guide provides essential information for the safe handling and disposal of 6-Chloro-1-(4-
chlorophenyl)-1-oxohexane. It is intended for researchers, scientists, and drug development

professionals. All procedures should be performed in a designated laboratory setting with

appropriate engineering controls and personal protective equipment.

Frequently Asked Questions (FAQs)
General Handling & Safety

??? Q: What are the primary hazards associated with 6-Chloro-1-(4-chlorophenyl)-1-
oxohexane? A: While a specific, comprehensive toxicology profile for this compound is not

widely published, it belongs to the class of halogenated organic compounds. Compounds in

this class may be harmful if swallowed, cause skin and eye irritation, and may have other long-

term health effects.[1][2] It is crucial to treat this compound with care and minimize all routes of

exposure. Always consult the Safety Data Sheet (SDS) provided by the supplier for the most

accurate and detailed hazard information.

Q: What basic laboratory practices should I follow when working with this compound? A:

Always work in a well-ventilated area, preferably inside a chemical fume hood.[3][4][5] Avoid
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the formation of dust and aerosols. Do not eat, drink, or smoke in the laboratory.[1][4] Wash

hands thoroughly after handling the compound and before leaving the lab.[4] Ensure that safety

equipment, such as an eyewash station and safety shower, is readily accessible.[6] ???

Personal Protective Equipment (PPE)

??? Q: What type of gloves should I wear? A: Nitrile gloves are generally recommended for

incidental contact with organic compounds.[3][4][7] However, for prolonged handling or in case

of a spill, it is important to consult the supplier's SDS for specific glove material

recommendations. Always check gloves for holes or degradation before use and change them

frequently.[4][8]

Q: What is the minimum required PPE for handling this solid compound? A: The minimum

required PPE includes:

Eye Protection: Safety glasses with side shields or chemical safety goggles.[3][7]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3]

Body Protection: A laboratory coat.[3]

Footwear: Closed-toe shoes.[3]

Q: When is respiratory protection necessary? A: If you are working outside of a fume hood, or if

there is a potential for generating dust or aerosols that cannot be controlled by local exhaust

ventilation, a NIOSH-approved respirator may be required.[6][9] Consult your institution's

environmental health and safety (EHS) office for guidance on respirator selection and fit-

testing. ???

Storage & Stability

??? Q: How should I store 6-Chloro-1-(4-chlorophenyl)-1-oxohexane? A: Store the

compound in a tightly closed container in a cool, dry, and well-ventilated area.[6][10][11] Keep it

away from incompatible materials such as strong oxidizing agents, strong bases, and acids.[12]

[13]
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Q: Is this compound compatible with common laboratory materials? A: Halogenated

hydrocarbons can be incompatible with certain plastics and elastomers. It is best to store the

compound in its original container. For experimental setups, consult a chemical compatibility

chart to ensure materials like tubing, seals, and containers are appropriate.[14][15] ???

Spills & Emergencies

??? Q: What should I do if I spill a small amount of the solid on the lab bench? A: For a small,

dry spill:

Ensure you are wearing appropriate PPE.

Gently sweep or scoop the material into a designated waste container, avoiding dust

generation.[16]

Wipe the area with a damp cloth or paper towel and a suitable solvent (e.g., isopropanol,

ethanol), working from the outside in.

Place all cleanup materials into a sealed bag and dispose of it as hazardous waste.[10]

Wash the area again with soap and water.

Q: What is the procedure for a large spill? A: For a large spill, or any spill outside of a fume

hood:

Alert others in the area and evacuate immediately.[10]

If safe to do so, close the door to the lab to contain any potential vapors or dust.

Contact your institution's EHS or emergency response team immediately.[17]

Do not attempt to clean up a large spill by yourself.

Q: What are the first aid measures for exposure? A:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1][2]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation occurs.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][12] ???

Waste Disposal

??? Q: How do I dispose of 6-Chloro-1-(4-chlorophenyl)-1-oxohexane and its waste? A: This

compound must be disposed of as hazardous waste. As a chlorinated organic compound, it

must be segregated into a "Halogenated Organic Waste" stream.[3][18][19] Do not mix it with

non-halogenated waste, as this can significantly increase disposal costs and complicate the

disposal process.[19]

Q: Can I dispose of solutions containing this compound down the drain? A: No. Under no

circumstances should organic compounds, especially halogenated ones, be disposed of down

the sink or in any sewage drain.[3][10] This is a violation of environmental regulations and can

harm aquatic life.

Q: How should I dispose of contaminated items like gloves and pipette tips? A: All items that

are grossly contaminated with 6-Chloro-1-(4-chlorophenyl)-1-oxohexane should be

considered hazardous waste. Place them in a sealed, properly labeled container and dispose

of them through your institution's EHS office. ???
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Issue Potential Cause Troubleshooting Steps

Unexpected reaction color or

byproduct formation

Contamination of glassware;

Reactant instability;

Incompatibility with solvent or

other reagents.

Ensure all glassware is

scrupulously clean and dry.

Check the purity of your

starting materials. Consult

literature for known

incompatibilities. Run a small-

scale control reaction.

Poor solubility in a chosen

solvent

Incorrect solvent selection;

Low temperature.

Consult chemical property data

for solubility information. Try

gentle warming or sonication if

the compound is stable.

Consider a different solvent or

solvent mixture.

Static electricity causing solid

to "jump" during weighing

Low humidity in the laboratory;

Nature of the solid compound.

Use an anti-static gun or

ionizer at the balance. Weigh

the compound in a closed,

tared container. Increase

ambient humidity if possible.

Visible degradation of

equipment (e.g., tubing, seals)
Chemical incompatibility.

Immediately cease the

experiment. Replace the

compromised parts with a

material known to be

compatible with chlorinated

hydrocarbons (e.g., PTFE,

PEEK). Refer to a chemical

compatibility chart.[14][15]

Data and Properties
Physical & Chemical Properties
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Property Value Reference

CAS Number 188851-40-3 [20][21]

Molecular Formula C₁₂H₁₄Cl₂O [20][21]

Molecular Weight 245.149 g/mol [20]

Appearance Solid [21]

Boiling Point 363.28 °C at 760 mmHg [20]

Flash Point 153.54 °C [20]

Density 1.166 g/cm³ [20]

Personal Protective Equipment (PPE) Summary

Protection Equipment Standard

Eye/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

needed for splash hazards.

ANSI Z87.1 / EN 166

Hand

Chemical-resistant gloves

(e.g., Nitrile for incidental

contact).

EN 374

Body

Laboratory coat. A chemically

resistant apron may be needed

for larger quantities.

N/A

Respiratory

Use in a fume hood. If not

possible, a NIOSH-approved

respirator is required.

NIOSH / EN 149

Experimental Protocols
Protocol 1: Weighing and Solution Preparation
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Preparation:

Don all required PPE (lab coat, gloves, safety glasses).

Ensure the analytical balance is clean and located within a fume hood or a ventilated

balance enclosure.

Prepare a labeled, tared weigh boat or receiving flask.

Weighing:

Carefully transfer the solid 6-Chloro-1-(4-chlorophenyl)-1-oxohexane from its stock

container to the weigh boat using a clean spatula.

Avoid creating dust. If static is an issue, use an anti-static device.

Record the exact mass.

Dissolution:

Place the receiving flask containing the appropriate solvent on a stir plate within the fume

hood.

Carefully add the weighed solid to the solvent.

Use a small amount of solvent to rinse the weigh boat, adding the rinse to the flask to

ensure a complete transfer.

Stir until the solid is fully dissolved.

Cleanup:

Wipe down the spatula and any affected surfaces.

Dispose of the weigh boat and any contaminated wipes as halogenated solid waste.

Protocol 2: Waste Segregation and Collection

Identify Waste Streams: Establish separate, clearly labeled waste containers for:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b070880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Halogenated Organic Liquid Waste: For solutions containing 6-Chloro-1-(4-
chlorophenyl)-1-oxohexane.[18][19]

Halogenated Organic Solid Waste: For contaminated consumables (gloves, wipes, pipette

tips, etc.).

Non-Halogenated Organic Waste: For other organic solvents not mixed with the target

compound.[18]

Aqueous Waste: For non-hazardous aqueous solutions.

Container Management:

Use only containers approved for hazardous waste, ensuring they are chemically

compatible.[10]

Keep containers closed at all times, except when adding waste.[10]

Do not overfill containers. Leave at least 10% headspace.

Labeling:

Label each container with "Hazardous Waste," the full chemical names of all contents, and

the approximate percentages.[10] Do not use abbreviations.

Disposal:

When a container is full, arrange for pickup by your institution's EHS department.

Visual Workflows
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Caption: Standard workflow for handling 6-Chloro-1-(4-chlorophenyl)-1-oxohexane.
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Caption: Decision logic for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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